Angulatin K
Chinese Name
Angulatin K
English Name
Angulatin K
标识符
CAS No.
1631992-80-7
Druglikeness Data
Druglikeness Data
78 parameters, 11 categories · Click card to view detailed data
32%
25/78 druglikeness.fields
druglikeness.dataCompleteness
druglikeness.filled25
druglikeness.missing53
druglikeness.gapCategories
Solubility 0%Metabolic Stability 0%Absorption 33%
druglikeness.suggestPriority
Showing all 11 categories
MW
MW
-
TPSA
TPSA
-
pKa_acidic
pKa_acidic
-
pKa_basic
pKa_basic
-
LogP
LogP
-
LogD
LogD
-
HBA
HBA
-
water_solubility
water_solubility
-
gastric_fluid_solubility
gastric_fluid_solubility
-
intestinal_fluid_solubility
intestinal_fluid_solubility
-
solubility_ph_2
solubility_ph_2
-
solubility_ph_7_4
solubility_ph_7_4
-
Caco2_permeability
Caco2_permeability
-
MDCK_permeability
MDCK_permeability
-
BBB_permeability
BBB_permeability
null
druglikeness.valid
corneal_permeability
corneal_permeability
-
HIA
HIA
null
druglikeness.valid
bioavailability
bioavailability
-
PPB
PPB
-
VD
VD
-
tissue_distribution
tissue_distribution
-
blood_brain_barrier
blood_brain_barrier
null
druglikeness.valid
placental_barrier
placental_barrier
-
milk_secretion
milk_secretion
-
liver_microsome_stability
liver_microsome_stability
-
plasma_stability
plasma_stability
-
half_life
half_life
-
CYP1A2_substrate
CYP1A2_substrate
null
druglikeness.valid
CYP1A2_inhibitor
CYP1A2_inhibitor
null
druglikeness.valid
CYP2C9_substrate
CYP2C9_substrate
null
druglikeness.valid
CYP2C9_inhibitor
CYP2C9_inhibitor
null
druglikeness.valid
CYP2C19_substrate
CYP2C19_substrate
null
druglikeness.valid
CYP2C19_inhibitor
CYP2C19_inhibitor
null
druglikeness.valid
CYP2D6_substrate
CYP2D6_substrate
null
druglikeness.valid
CYP2D6_inhibitor
CYP2D6_inhibitor
null
druglikeness.valid
CYP3A4_substrate
CYP3A4_substrate
null
druglikeness.valid
CYP3A4_inhibitor
CYP3A4_inhibitor
null
druglikeness.valid
UGT1A1_substrate
UGT1A1_substrate
-
UGT1A3_substrate
UGT1A3_substrate
-
UGT1A4_substrate
UGT1A4_substrate
-
UGT1A6_substrate
UGT1A6_substrate
-
UGT1A9_substrate
UGT1A9_substrate
-
Ames_test
Ames_test
null
druglikeness.valid
micronucleus_test
micronucleus_test
-
chromosomal_aberration
chromosomal_aberration
-
DNA_damage
DNA_damage
-
carcinogenicity
carcinogenicity
null
druglikeness.valid
LD50_oral
LD50_oral
-
LD50_iv
LD50_iv
-
hepatotoxicity
hepatotoxicity
null
druglikeness.valid
cardiotoxicity
cardiotoxicity
null
druglikeness.valid
nephrotoxicity
nephrotoxicity
-
neurotoxicity
neurotoxicity
-
hERG_inhibition
hERG_inhibition
null
druglikeness.valid
Pgp_substrate
Pgp_substrate
null
druglikeness.valid
Pgp_inhibitor
Pgp_inhibitor
null
druglikeness.valid
BCRP_substrate
BCRP_substrate
-
BCRP_inhibitor
BCRP_inhibitor
-
OATP1B1_substrate
OATP1B1_substrate
-
OATP1B1_inhibitor
OATP1B1_inhibitor
-
OATP1B3_substrate
OATP1B3_substrate
-
OATP1B3_inhibitor
OATP1B3_inhibitor
-
drug_induced_liver_injury
drug_induced_liver_injury
-
QT_prolongation
QT_prolongation
-
skin_sensitization
skin_sensitization
-
respiratory_toxicity
respiratory_toxicity
-
reproductive_toxicity
reproductive_toxicity
-
Peff
Peff
-
Syn_Accessibility
Syn_Accessibility
-
MRTD
MRTD
-
Skin_Sens
Skin_Sens
-
Resp_Sens
Resp_Sens
-
Photo_tox
Photo_tox
-
Ser_ALK
Ser_ALK
-
Ser_GGT
Ser_GGT
-
Ser_LDH
Ser_LDH
-
Ser_AST
Ser_AST
-
Ser_ALT
Ser_ALT
-
druglikeness.quickNavigation
Related Diseases
乳腺癌
Breast cancer
Corresponding Targets:
结直肠癌
Colorectal Cancer
Corresponding Targets:
非小细胞肺癌
Non-small cell lung cancer
Corresponding Targets:
肝细胞癌
Hepatocellular Carcinoma
Corresponding Targets:
急性髓系白血病
Acute Myeloid Leukemia
Corresponding Targets:
Plant Sources
相关化合物
右旋紫草素
Shikonin
CAS号:517-89-5
分子式:C16H16O5
分子量:288.2990
香蒲新苷
Typhaneoside
CAS号:104472-68-6
分子式:C34H42O20
分子量:770.6900
汉黄芩素
Wogonin
CAS号:632-85-9
分子式:C16H12O5
分子量:284.2670
汉黄芩苷
Wogonoside
CAS号:51059-44-0
分子式:C22H20O11
分子量:460.3910
地榆皂苷II
Ziyuglycoside II
CAS号:35286-59-0
分子式:C35H56O8
分子量:604.8250
香蜂草苷
Didymin
CAS号:14259-47-3
分子式:C28H34O14
分子量:594.5660